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Compound of Interest

Compound Name: H-Gly-His-OH.HCl

Cat. No.: B1371775 Get Quote

Technical Support Center: H-Gly-His-OH.HCl
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the long-term storage, handling, and

experimental use of H-Gly-His-OH.HCl (Glycyl-L-histidine hydrochloride).

Frequently Asked Questions (FAQs)
Q1: What is the recommended long-term storage condition for lyophilized H-Gly-His-OH.HCl?

A1: For optimal long-term stability, lyophilized H-Gly-His-OH.HCl should be stored at -15°C to

-20°C in a tightly sealed container, protected from light and moisture.[1]

Q2: How should I handle H-Gly-His-OH.HCl powder in the laboratory?

A2: H-Gly-His-OH.HCl is corrosive and can cause severe skin burns and eye damage.[2]

Always handle the powder in a well-ventilated area, wearing appropriate personal protective

equipment (PPE), including gloves, a lab coat, and eye protection. Avoid inhaling the powder

by using a fume hood or a ventilated balance enclosure.

Q3: What is the shelf life of H-Gly-His-OH.HCl in solution after reconstitution?

A3: The stability of reconstituted H-Gly-His-OH.HCl depends on the storage temperature. For

short-term storage, solutions can be kept at 4°C for up to a week. For longer-term storage, it is

recommended to aliquot the solution into single-use volumes and store at -20°C for up to one
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month or at -80°C for up to six months. Avoid repeated freeze-thaw cycles as this can lead to

degradation of the peptide.

Q4: In which solvents can I dissolve H-Gly-His-OH.HCl?

A4: H-Gly-His-OH.HCl is soluble in water.[3] For cell culture applications, sterile water or a

suitable sterile buffer is recommended. If you encounter solubility issues, you may use a small

amount of an organic solvent like DMSO to initially dissolve the peptide, followed by dilution

with the aqueous buffer.
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Problem Possible Cause Solution

Difficulty Dissolving Lyophilized

Powder

The peptide has low solubility

in the chosen solvent at the

desired concentration. The pH

of the solution may be close to

the isoelectric point (pI) of the

peptide, minimizing its

solubility.

- Try dissolving the peptide in a

small amount of a different

solvent first, such as DMSO,

and then slowly adding your

aqueous buffer while vortexing.

- Adjust the pH of the buffer.

Since H-Gly-His-OH.HCl is a

salt of a dipeptide, the pH of

the solution will be acidic.

Adjusting the pH away from

the pI will increase solubility. -

Gentle warming (to 37°C) and

sonication can also aid in

dissolution.

Precipitation Observed After

Reconstitution and Storage

The peptide concentration is

too high for the chosen solvent

and storage temperature. The

buffer composition is not

optimal for maintaining

solubility.

- Dilute the peptide solution to

a lower concentration. - Store

the solution at a different

temperature (e.g., if stored at

4°C, try freezing at -20°C or

-80°C). - Re-dissolve the

peptide in a different buffer

system. The presence of salts

in buffers like PBS can

sometimes decrease peptide

solubility.

Unexpected pH Shift in Cell

Culture Media

The addition of the acidic H-

Gly-His-OH.HCl solution has

altered the pH of the media

outside the optimal range for

cell growth.

- Measure the pH of the cell

culture media after adding the

H-Gly-His-OH.HCl solution. -

Adjust the pH of the media

back to the optimal range

using sterile NaOH or HCl. -

Consider using a more strongly

buffered cell culture medium if

you are adding a high
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concentration of the peptide

solution.

Loss of Biological Activity in

Experiments

The peptide has degraded due

to improper storage, handling,

or experimental conditions.

The peptide may have been

subjected to multiple freeze-

thaw cycles.

- Ensure the peptide solution is

stored correctly and has not

been subjected to repeated

freezing and thawing. -

Prepare fresh solutions for

each experiment. - Check the

stability of the peptide under

your specific experimental

conditions (e.g., temperature,

pH, presence of other

reagents).

Quantitative Data
Table 1: Solubility of H-Gly-His-OH.HCl

Solvent Solubility Reference

Water 50 mg/mL [3]

Water 100 mg/mL (hot)

DMSO Insoluble [4]

Ethanol Insoluble [4]

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized H-Gly-His-
OH.HCl
Materials:

Vial of lyophilized H-Gly-His-OH.HCl

Sterile, high-purity water or desired buffer (e.g., PBS)
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Sterile, appropriately sized pipette tips

Vortex mixer

Sterile, conical tubes for aliquoting

Procedure:

Allow the vial of lyophilized H-Gly-His-OH.HCl to equilibrate to room temperature before

opening to prevent condensation.

Calculate the volume of solvent needed to achieve the desired stock solution concentration.

Carefully open the vial and add the calculated volume of sterile water or buffer.

Close the vial and gently vortex until the powder is completely dissolved. Avoid vigorous

shaking to prevent potential peptide degradation.

If the desired final concentration is high, gentle warming to 37°C or brief sonication may be

necessary.

Once dissolved, aliquot the stock solution into single-use sterile tubes.

Store the aliquots at -20°C or -80°C for long-term storage.

Protocol 2: Metal Chelating Activity Assay
This protocol is adapted for determining the copper chelating ability of H-Gly-His-OH.HCl.

Materials:

H-Gly-His-OH.HCl stock solution

Copper (II) sulfate (CuSO₄) solution

Pyrocatechol violet (PV) indicator

Sodium acetate buffer (pH 6.0)
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96-well microplate

Microplate reader

Procedure:

Prepare a series of dilutions of the H-Gly-His-OH.HCl stock solution in sodium acetate

buffer.

In a 96-well plate, add the following to each well:

Sample wells: A specific volume of each H-Gly-His-OH.HCl dilution.

Control well: The same volume of sodium acetate buffer.

Add the CuSO₄ solution to all wells.

Add the pyrocatechol violet (PV) indicator solution to all wells.

Incubate the plate at room temperature for 10 minutes.

Measure the absorbance at 632 nm using a microplate reader.

The chelating activity is calculated as: Chelating Activity (%) = [(A_control - A_sample) /

A_control] x 100 Where A_control is the absorbance of the control and A_sample is the

absorbance of the sample.

Visualizations
Caption: Antioxidant mechanism of H-Gly-His-OH via copper chelation.

Caption: Workflow for the Metal Chelating Activity Assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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